Cas no 2094631-27-1 (6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide)

• Product Name: 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide
• CAS No: 2094631-27-1
• MF: C₁₂H₁₈ClFN₂O₃S
• MW: 324.799324512482
• CID: 5409123
• PubChem ID: 126838282
• Update Time: 2025-07-19

6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-6695545
• AKOS033974782
• 6-chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)pyridine-3-sulfonamide
• S-(6-chloro-2-fluoropyridin-3-yl)-5-hydroxy-2,2-dimethylpentane-1-sulfonamido
• Z2581517443
• 2094631-27-1
• 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide

• Inchi： 1S/C12H18ClFN2O3S/c1-12(2,6-3-7-17)8-15-20(18,19)9-4-5-10(13)16-11(9)14/h4-5,15,17H,3,6-8H2,1-2H3
• InChI Key： CEVFSXALJMMNNR-UHFFFAOYSA-N
• SMILES： C1(F)=NC(Cl)=CC=C1S(NCC(C)(C)CCCO)(=O)=O

Computed Properties

• Exact Mass: 324.0710695g/mol
• Monoisotopic Mass: 324.0710695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.9±55.0 °C(Predicted)
• pka: 9.76±0.50(Predicted)

Additional information on 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide

Comprehensive Analysis of 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide (CAS No. 2094631-27-1): Properties, Applications, and Research Insights

The compound 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide (CAS No. 2094631-27-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This sulfonamide derivative belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. Researchers have shown increasing interest in this molecule, particularly for its potential role in enzyme inhibition and receptor modulation, making it a subject of ongoing scientific exploration.

From a structural perspective, the presence of both chloro and fluoro substituents on the pyridine ring contributes to the compound's electronic properties and reactivity. The hydroxy-2,2-dimethylpentyl side chain adds steric complexity, which may influence its binding affinity to biological targets. These structural features have led to investigations into its potential as a lead compound for drug discovery, particularly in areas such as metabolic disorder research and inflammatory pathway modulation.

Recent literature searches reveal growing interest in pyridine sulfonamide derivatives like CAS No. 2094631-27-1, with researchers exploring their potential in addressing current challenges in precision medicine and targeted therapy. The compound's molecular weight of approximately 308.78 g/mol and its moderate lipophilicity (predicted LogP ~2.1) suggest favorable drug-like properties, making it an interesting candidate for further pharmacokinetic studies.

In the context of green chemistry trends, synthetic approaches to 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide have evolved to incorporate more sustainable methods. Researchers are particularly interested in optimizing its synthesis to reduce environmental impact while maintaining high yields and purity. This aligns with the pharmaceutical industry's growing focus on process intensification and atom economy in drug development.

The analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods confirm the structural integrity and purity of the material, which is crucial for reliable research outcomes. The compound's stability under various conditions has also become a topic of investigation, particularly regarding its storage requirements and shelf life in research settings.

From a commercial perspective, the availability of CAS 2094631-27-1 has increased in recent years, with several specialty chemical suppliers offering it for research purposes. The pricing and supply chain dynamics for this compound reflect the growing demand in academic and industrial laboratories. Researchers often inquire about bulk availability and custom synthesis options when planning large-scale studies.

Looking forward, the scientific community anticipates more published studies on 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide as its potential applications become clearer. Current research directions include exploring its structure-activity relationships (SAR) and investigating possible synergistic effects with other bioactive compounds. These studies may reveal new opportunities in medicinal chemistry and molecular design.

For researchers working with this compound, proper handling procedures and safety protocols remain essential considerations. While not classified as hazardous under standard laboratory conditions, appropriate personal protective equipment (PPE) and ventilation are recommended when handling the powder form. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on risk assessment and emergency measures.

The intellectual property landscape surrounding CAS 2094631-27-1 shows several patent applications mentioning this compound or closely related analogs, particularly in the fields of therapeutic agents and agricultural chemicals. This patent activity suggests commercial interest in developing applications based on this chemical scaffold, with potential implications for drug development pipelines and crop protection strategies.

In conclusion, 6-Chloro-2-fluoro-N-(5-hydroxy-2,2-dimethylpentyl)-3-pyridinesulfonamide represents an interesting case study in modern chemical research, combining structural complexity with potential practical applications. Its development reflects broader trends in molecular design, where careful manipulation of heterocyclic systems can lead to compounds with valuable biological properties. As research continues, this compound may emerge as an important tool for addressing current challenges in health sciences and agricultural innovation.